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Technical Guide: 2-Hydrazinyl-3-methoxy-5-
nitropyridine[1]
Executive Summary
2-Hydrazinyl-3-methoxy-5-nitropyridine is a highly reactive pyridine derivative utilized

primarily as an intermediate in the synthesis of fused heterocyclic systems, such as

[1,2,4]triazolo[4,3-a]pyridines and pyrazolopyridines. Its structural core—a pyridine ring

substituted with electron-withdrawing nitro and electron-donating methoxy groups—makes it a

versatile scaffold for nucleophilic aromatic substitution (

) and subsequent cyclization reactions. This compound has gained significant traction in drug
discovery, particularly in the development of BET bromodomain inhibitors for oncology and anti-
inflammatory therapeutics.

Chemical Identity & Structure
While the hydrazine derivative itself is often generated in situ or used immediately as an

intermediate, its stable precursor is the primary commercial entry point.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8412399#bc-rfq
https://www.benchchem.com/product/b8412399/docs?utm_src=pdf-body#2-hydrazinyl-3-methoxy-5-nitropyridine-cas-number-and-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8412399?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Compound[2][3][4][5][6][7][8][9]
Chemical Name: 2-Hydrazinyl-3-methoxy-5-nitropyridine[1]

Synonyms: (3-Methoxy-5-nitropyridin-2-yl)hydrazine; 2-Hydrazino-3-methoxy-5-nitropyridine

Molecular Formula:

Molecular Weight: 184.15 g/mol

Appearance: Typically a yellow to orange crystalline solid.

SMILES:COc1cc(cn1NN)[O-]

Primary Precursor (Commercial Starting Material)
Chemical Name: 2-Chloro-3-methoxy-5-nitropyridine[2][3][4][5][6][7][8][9]

CAS Number:75711-00-1[3][4][5][6][7][8]

Molecular Formula:ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline

ng-star-inserted">

[4][7][8]

Molecular Weight: 188.57 g/mol [3][4][7]

Structural Analysis
The molecule features a 2,3,5-substitution pattern on the pyridine ring:

Position 2 (Hydrazine): The nucleophilic "handle" for cyclization.

Position 3 (Methoxy): Provides steric bulk and electron-donating properties, influencing the

regioselectivity of downstream reactions.

Position 5 (Nitro): A strong electron-withdrawing group that activates the C-2 position for the

initial nucleophilic attack and modulates the electronic properties of the final drug candidate.
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Synthesis Protocol
The synthesis of 2-hydrazinyl-3-methoxy-5-nitropyridine is a classic Nucleophilic Aromatic

Substitution (

). The reaction exploits the electron-deficiency of the pyridine ring, further enhanced by the 5-
nitro group, to displace the 2-chloro substituent with hydrazine.

Materials Required[1][2][3][4][7][8][9][11][14][16][17]
Substrate: 2-Chloro-3-methoxy-5-nitropyridine (CAS 75711-00-1)[3][4][5][6][7][8]

Reagent: Hydrazine hydrate (

, 50-80% solution)

Solvent: Ethanol (EtOH) or 1,4-Dioxane

Equipment: Round-bottom flask, magnetic stirrer, reflux condenser (optional), vacuum

filtration setup.

Step-by-Step Methodology
Preparation: Dissolve 1.0 equivalent of 2-Chloro-3-methoxy-5-nitropyridine in Ethanol

(approx. 10 mL per gram of substrate).

Addition: Add Hydrazine hydrate (3.0 – 5.0 equivalents) dropwise to the stirring solution at

room temperature. Note: Excess hydrazine is used to prevent the formation of the dimer (bis-

pyridyl hydrazine).

Reaction:

Option A (Mild): Stir at room temperature (RT) for 12–18 hours.

Option B (Accelerated): Heat to 60°C for 2–4 hours. Monitor by TLC or LC-MS (Target

Mass: [M+H]+ = 185.1).

Workup:
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Cool the reaction mixture to 0°C (ice bath). The product typically precipitates as a

yellow/orange solid.

Filter the solid under vacuum.[10]

Wash the filter cake with cold Ethanol followed by Diethyl Ether to remove excess

hydrazine and trace impurities.

Drying: Dry the solid under vacuum at 40°C to yield 2-Hydrazinyl-3-methoxy-5-
nitropyridine.

Reaction Scheme Visualization

2-Chloro-3-methoxy-
5-nitropyridine
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Click to download full resolution via product page

Caption: SNAr pathway converting the chloro-precursor to the hydrazine derivative via an

addition-elimination mechanism.

Key Applications & Downstream Chemistry
This hydrazine derivative is a "privileged structure" for generating fused bicyclic heterocycles.

The most common application is the synthesis of [1,2,4]triazolo[4,3-a]pyridines, a scaffold

found in potent BET bromodomain inhibitors (e.g., analogs of I-BET762).

Cyclization to Triazolopyridines
Reacting the hydrazine group with electrophiles (anhydrides, orthoesters, or aldehydes) closes

the triazole ring.
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Electrophile
Reaction
Conditions

Product Scaffold Application

Acetic Anhydride Dioxane, RT to 50°C

3-Methyl-

[1,2,4]triazolo[4,3-

a]pyridine

BET Inhibitors

Triethyl Orthoformate Reflux

[1,2,4]Triazolo[4,3-

a]pyridine

(unsubstituted C3)

Kinase Inhibitors

Carbon Disulfide Pyridine/KOH

3-Thioxo-

[1,2,4]triazolo[4,3-

a]pyridine

Bioactive Thiones

Mechanism of Action in Drug Discovery
In the context of BET (Bromodomain and Extra-Terminal motif) inhibition:

The triazolopyridine core mimics the acetyl-lysine residue recognized by bromodomains.

The 5-nitro group can be reduced to an amine and further derivatized (e.g., sulfonamides) to

interact with specific residues in the binding pocket (WPF shelf).

The 3-methoxy group provides shape complementarity, locking the conformation of the

inhibitor in the active site.

Safety & Handling
Hydrazine Hydrate: Highly toxic, potential carcinogen, and corrosive. Handle in a fume hood

with double nitrile gloves.

Nitro Compounds: Potentially explosive if heated under confinement. 2-Hydrazinyl-3-
methoxy-5-nitropyridine is an energetic molecule; avoid subjecting the dry solid to friction

or high heat (above 100°C) without DSC testing.

Storage: Store the hydrazine derivative under an inert atmosphere (Argon/Nitrogen) at

-20°C. It is prone to oxidation (air sensitivity) over time, turning dark red/brown.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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